Cas no 3592-47-0 (Benzaldehyde-α-d1)

• Product Name: Benzaldehyde-α-d1
• CAS No: 3592-47-0
• Molecular Formula: C₇H₆O
• Molecular Weight: 106.12194
• CID: 860104
• PubChem ID: 10887848

Benzaldehyde-α-d1 Properties

Names and Identifiers

• BENZALDEHYDE-ALPHA-D1
• Benzaldehyde-d{1}
• Benzaldehyde-d
• Benz(aldehyde-d)
• phenyl(H)formaldehyde
• SCHEMBL1331783
• 3592-47-0
• Benzaldehyde-alpha-d1, 98 atom % D
• DTXSID50447082
• G77920
• PHENYL((2)H)FORMALDEHYDE
• 28106-59-4
• benzaldehydde
• Benzaldehyde-?-d1
• deuterio(phenyl)methanone
• Benzaldehyde-alpha-d1

• MDL： MFCD00084120
• InChIKey： HUMNYLRZRPPJDN-RAMDWTOOSA-N
• Inchi： InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i6D
• SMILES： C1=CC=C(C=C1)C([2H])=O

Computed Properties

• Exact Mass: 107.048141557g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.048141557g/mol
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: n20/D 1.545(lit.)
• Boiling Point: 178-179 °C(lit.)
• Melting Point: −26 °C(lit.)
• Flash Point: 145 °F(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.055 g/mL at 25 °C